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Compound of Interest

Compound Name:
Pi-Methylimidazoleacetic acid

hydrochloride

Cat. No.: B1427424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pi-Methylimidazoleacetic acid hydrochloride (CAS No. 1071661-55-6), an isomer of the

main histamine metabolite, tele-methylimidazoleacetic acid, is a compound of interest in

neuroscience and metabolic research.[1][2] As a potential neurotoxin, the accurate and

consistent preparation of its stock solutions is critical for reliable and reproducible experimental

outcomes.[3] This document provides detailed application notes and protocols for the

preparation of Pi-Methylimidazoleacetic acid hydrochloride stock solutions for both in vitro

and in vivo research applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Pi-Methylimidazoleacetic acid
hydrochloride is essential for proper handling and solution preparation.
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Property Value Reference

CAS Number 1071661-55-6 [3]

Molecular Formula C₆H₉ClN₂O₂ [3]

Molecular Weight 176.60 g/mol [3]

Appearance White to off-white solid [3]

Solubility
DMSO: 125 mg/mL (707.81

mM)
[3]

Storage (Solid)
4°C, sealed, away from

moisture
[3]

Storage (in Solvent)
-20°C for 1 month; -80°C for 6

months
[3]

Application Notes
Solvent Selection: Due to its high solubility, Dimethyl sulfoxide (DMSO) is the recommended

solvent for preparing high-concentration stock solutions.[3] For cell culture experiments, it is

crucial to use a high-purity, sterile grade of DMSO to avoid cellular toxicity. The final

concentration of DMSO in the cell culture medium should be kept low (typically ≤0.5%) to

minimize solvent-induced artifacts.[4]

Hygroscopicity: Pi-Methylimidazoleacetic acid hydrochloride is hygroscopic. It is

imperative to store the solid compound in a desiccated environment and to use freshly

opened or properly stored anhydrous DMSO for stock solution preparation to ensure

accurate concentration.[3]

Stability: Stock solutions are stable for up to one month when stored at -20°C and for up to

six months at -80°C.[3] To prevent degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into single-use volumes.[3]

Neurotoxicity: As a potential neurotoxin, appropriate personal protective equipment (PPE),

including gloves, lab coat, and safety glasses, should be worn when handling Pi-
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Methylimidazoleacetic acid hydrochloride in its solid form and in solution.[3] All work

should be conducted in a well-ventilated area or a chemical fume hood.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Pi-
Methylimidazoleacetic acid hydrochloride in DMSO.

Materials:

Pi-Methylimidazoleacetic acid hydrochloride (MW: 176.60 g/mol )

High-purity, sterile Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Mass Calculation: To prepare a 100 mM stock solution, calculate the mass of Pi-
Methylimidazoleacetic acid hydrochloride required. For example, to prepare 1 mL of a

100 mM stock solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.001 L x 176.60 g/mol = 0.01766 g = 17.66 mg

Weighing: In a sterile microcentrifuge tube, accurately weigh 17.66 mg of Pi-
Methylimidazoleacetic acid hydrochloride.
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Dissolution: Add 1 mL of sterile DMSO to the tube.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,

use an ultrasonic bath to aid dissolution.[3]

Sterilization (for cell culture): For applications requiring sterility, filter the stock solution

through a 0.22 µm sterile syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 6 months).[3]

Protocol 2: Preparation of a Working Solution for In Vitro
Cell Culture
This protocol describes the dilution of the high-concentration DMSO stock solution to a final

working concentration for treating cells in culture.

Materials:

100 mM Pi-Methylimidazoleacetic acid hydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Determine Final Concentration: Decide on the final concentration of Pi-
Methylimidazoleacetic acid hydrochloride to be used in the cell culture experiment (e.g.,

100 µM).

Serial Dilution (Recommended): To ensure accuracy, it is best to perform a serial dilution.

Intermediate Dilution: Prepare a 10 mM intermediate stock by diluting the 100 mM stock

solution 1:10 in sterile cell culture medium (e.g., 10 µL of 100 mM stock + 90 µL of
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medium).

Final Dilution: Add the appropriate volume of the 10 mM intermediate stock to the final

volume of cell culture medium to achieve the desired concentration. For example, to make

1 mL of 100 µM working solution, add 10 µL of the 10 mM intermediate stock to 990 µL of

cell culture medium.

DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium as is present in the experimental wells.

Application to Cells: Mix the working solution gently and add it to the cells.

Protocol 3: Preparation of a Formulation for In Vivo
Administration
This protocol provides an example of how to prepare Pi-Methylimidazoleacetic acid
hydrochloride for intraperitoneal (i.p.) injection in animal models. This is an example

formulation and may require optimization based on the specific animal model and experimental

design.

Materials:

Pi-Methylimidazoleacetic acid hydrochloride stock solution in DMSO (e.g., 20.8 mg/mL)

[5]

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Procedure:

Prepare Stock Solution: Prepare a 20.8 mg/mL stock solution of Pi-Methylimidazoleacetic
acid hydrochloride in DMSO as described in Protocol 1.[5]
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Formulation Preparation (for a final concentration of 2.08 mg/mL):[5]

In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Mix the final solution well before administration.

Administration: The final formulation can be administered to animals via the desired route

(e.g., i.p. injection). The dosing volume will depend on the animal's weight and the desired

dosage in mg/kg.

Histamine Metabolism Pathway
Pi-Methylimidazoleacetic acid is a metabolite in the histamine metabolism pathway.

Understanding this pathway provides context for the biological relevance of the compound.

L-Histidine Histidine
Decarboxylase (HDC) Histamine

Histamine N-Methyl-
transferase (HNMT)

Diamine
Oxidase (DAO)

tele-Methylhistamine Monoamine
Oxidase B (MAO-B)

tele-Methylimidazole-
acetic Acid

pi-Methylimidazoleacetic Acid
(Isomer, not a direct metabolite)

Imidazoleacetic Acid

Click to download full resolution via product page

Caption: Histamine metabolism pathway leading to the formation of tele-Methylimidazoleacetic

acid, an isomer of Pi-Methylimidazoleacetic acid.

Experimental Workflow for Stock Solution
Preparation
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The following diagram illustrates a generalized workflow for the preparation of a sterile stock

solution for in vitro use.
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Caption: Workflow for preparing a sterile stock solution of Pi-Methylimidazoleacetic acid
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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